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Compound of Interest

Compound Name: 5-CM-H2Dcfda
CAS No.: 1219794-09-8
Cat. No.: B1669264
Get Quote
. J

For Immediate Implementation by Researchers, Scientists, and Drug Development
Professionals

The proper handling and disposal of laboratory chemicals are paramount to ensuring a safe
working environment and preventing environmental contamination. This document provides
essential, step-by-step guidance for the safe disposal of 5-CM-H2Dcfda (5-(and-6)-Carboxy-
2',7'-dichlorodihydrofluorescein diacetate), a fluorescent dye commonly used in research.
Adherence to these procedures is critical for minimizing risks and complying with safety
regulations.

Chemical Hazard and Safety Summary

Based on the Safety Data Sheet (SDS) for 5(6)-CARBOXY-2',7'-DICHLOROFLUORESCEIN,
the parent compound of 5-CM-H2Dcfda, the substance presents the following hazards:
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Hazard Statement Description GHS Code

o Contact with skin may cause
Causes skin irritation ) H315
redness and discomfort.

Contact with eyes may cause
Causes serious eye irritation significant and potentially H319

damaging irritation.

Inhalation of dust or fumes
May cause respiratory irritation ~ may irritate the respiratory H335
tract.

Source: Safety Data Sheet for 5(6)-CARBOXY-2',7'-DICHLOROFLUORESCEIN[1]

Personal Protective Equipment (PPE)

Before handling 5-CM-H2Dcfda, all personnel must be equipped with the following personal
protective equipment:

Protective Gloves: Wear appropriate chemical-resistant gloves.
o Eye Protection: Use safety glasses or goggles to prevent eye contact.

» Protective Clothing: A lab coat or other protective clothing is necessary to prevent skin

contact.

o Respiratory Protection: If working with the powdered form or in a poorly ventilated area, use

a respirator.

Step-by-Step Disposal Protocol

The disposal of 5-CM-H2Dcfda must be conducted in accordance with all applicable local,
state, and federal regulations. The SDS for the parent compound specifies that the contents
and container should be disposed of at an appropriate treatment and disposal facility.[1] The
following protocol outlines the necessary steps for proper disposal:

o Waste Collection:
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o Do not dispose of 5-CM-H2Dcfda, whether in solid form or in solution, down the drain or in
the regular trash.[2][3]

o Collect all waste containing this chemical in a designated and clearly labeled hazardous
waste container.

o The container must be compatible with the chemical and have a secure lid to prevent spills
and evaporation.

e Labeling of Waste Container:
o The waste container must be clearly labeled with the words "Hazardous Waste."

o The label should also include the full chemical name: "5-CM-H2Dcfda (5-(and-6)-Carboxy-
2',7'-dichlorodihydrofluorescein diacetate)" and list all constituents and their approximate
percentages.[2]

o Storage of Chemical Waste:

o Store the hazardous waste container in a designated satellite accumulation area within the
laboratory.[2]

o This area should be in a well-ventilated location, such as a fume hood, to minimize
inhalation exposure.[2]

o Ensure the container is stored in a secondary containment unit to prevent the spread of
material in case of a leak.[2]

e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office to schedule a
pickup for the hazardous waste.

o Follow your institution's specific procedures for requesting a waste pickup.[2]
e Handling Spills:

o In the event of a spill, evacuate the immediate area to prevent exposure.
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o Ensure adequate ventilation.[4]

o Wearing full personal protective equipment, carefully clean up the spill.

o For solid spills, gently sweep or scoop the material to avoid creating dust.

o For liquid spills, use an absorbent material to contain and collect the waste.

o Place all contaminated materials, including cleaning supplies, into the designated
hazardous waste container.

o Wash the spill area thoroughly with soap and water after the cleanup is complete.[4]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 5-CM-H2Dcfda.
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Caption: Workflow for the safe disposal of 5-CM-H2Dcfda waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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